Cas no 51699-43-5 (1,3-Propanediol, 1-(3-methylphenyl)-)
51699-43-5 structure
Product Name:1,3-Propanediol, 1-(3-methylphenyl)-
CAS No:51699-43-5
MF:C10H14O2
MW:166.216963291168
CID:361626
PubChem ID:16098743
Update Time:2025-04-19
1,3-Propanediol, 1-(3-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol, 1-(3-methylphenyl)-
- 1-(3-methylphenyl)propane-1,3-diol
- (S)-1-(m-Tolyl)-1,3-propanediol
- SCHEMBL3196398
- 51699-43-5
- DTXSID60582655
- SY348539
- 2249964-34-7
-
- Inchi: 1S/C10H14O2/c1-8-3-2-4-9(7-8)10(12)5-6-11/h2-4,7,10-12H,5-6H2,1H3
- InChI Key: UZOYKBBAMVVEMJ-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=C(C)C=1)CCO
Computed Properties
- Exact Mass: 166.09942
- Monoisotopic Mass: 166.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
1,3-Propanediol, 1-(3-methylphenyl)- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
51699-43-5 (1,3-Propanediol, 1-(3-methylphenyl)-) Related Products
- 583-03-9(Fenipentol)
- 1565-74-8((R)-(+)-1-Phenyl-1-propanol)
- 4850-49-1(1,3-Propanediol,1-phenyl-)
- 93-54-9(1-Phenyl-1-propanol)
- 25574-04-3(1-(4-methylphenyl)propan-1-ol)
- 613-87-6((S)-(-)-1-Phenyl-1-propanol)
- 4471-05-0(1-Phenyl-1-hexanol)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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